Cas no 92238-61-4 (4-cyclopropyl-6-methylpyrimidin-2-amine)

4-Cyclopropyl-6-methylpyrimidin-2-amine is a pyrimidine derivative characterized by its cyclopropyl and methyl substituents, which confer unique steric and electronic properties. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds with potential biological activity. Its rigid cyclopropyl ring enhances metabolic stability, while the methyl group at the 6-position influences reactivity and selectivity in further functionalization. The amine group at the 2-position provides a reactive site for derivatization, enabling the formation of amides, ureas, or other nitrogen-containing motifs. This structure is of interest in medicinal chemistry for its potential as a scaffold in kinase inhibitors or antimicrobial agents.

4-cyclopropyl-6-methylpyrimidin-2-amine structure

92238-61-4 structure

Product Name:4-cyclopropyl-6-methylpyrimidin-2-amine

CAS No:92238-61-4

MF:C₈H₁₁N₃

MW:149.193041086197

MDL:MFCD16769143

CID:800537

PubChem ID:13672658

Update Time:2025-06-06

4-cyclopropyl-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-cyclopropyl-6-methyl-2-Pyrimidinamine
- 2-Pyrimidinamine, 4-cyclopropyl-6-methyl- (9CI)
- 4-cyclopropyl-6-methylpyrimidin-2-amine
- SCHEMBL8817791
- 2-Pyrimidinamine, 4-cyclopropyl-6-methyl-
- 92238-61-4
- Cyprodinil-desphenyl
- EN300-176584
- cyprodinil TP1
- CGA 249287
- Cyprodinil-TP CGA 249287
- 85B3PPX8R1
- NS00014273
- DTXSID30896938
- Cyprodinil-despheny; 4-Cyclopropyl-6-methyl -2-pyrimidinamine; 2-Pyrimidinamine, 4-cyclopropyl-6-methyl-
- AKOS011771334
- 2-amino-4-cyclopropyl-6-methylpyrimidine
- UNII-85B3PPX8R1
- SB57110
- Z991536888
- AS-44111
- 4-cyclopropyl-6-methyl-pyrimidine-2-ylamine
- MFCD16769143
- Q27269628
- KPMMRZPKAYBHME-UHFFFAOYSA-N
- CS-0237012
- CHEMBL4590128
- DTXCID101326371
- DB-282513
- MDL： MFCD16769143
- Inchi： 1S/C8H11N3/c1-5-4-7(6-2-3-6)11-8(9)10-5/h4,6H,2-3H2,1H3,(H2,9,10,11)
- InChI Key： KPMMRZPKAYBHME-UHFFFAOYSA-N
- SMILES： N1C(N)=NC(C)=CC=1C1CC1

Computed Properties

Exact Mass: 149.095297364g/mol
Monoisotopic Mass: 149.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 51.8Å²

4-cyclopropyl-6-methylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-cyclopropyl-6-methylpyrimidin-2-amine Pricemore >>

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